Cas no 5119-48-2 (Withaferin A)

• Product Name: Withaferin A
• CAS No: 5119-48-2
• MF: C₂₈H₃₈O₆
• MW: 470.5977
• MDL: MFCD10687098
• CID: 367908
• PubChem ID: 329830709
• Update Time: 2024-10-29

Withaferin A Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22,27-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
• Withaferin A
• Deuterated Withaferin A
• Withaferin A Standard
• WITHAFERIN A, PRIMARY STANDARD
• 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide,Withaferine A
• 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide
• Withaferine A
• Withaferine
• NSC 101088
• NSC 273757
• WITHAFERIN DERIV JPR, IOWA U. COMPOUND
• L6DO3QW4K5
• Ashwagandha
• NSC101088
• Ashwagandha Root Extract
• 4β,5β,6β,22R)-5,6-Epoxy-4,22,27-trihydroxy-1-oxo-ergosta-2,24-dien-26-oic acid δ-lactone
• 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide; (4β,5β,6β)-form
• SMR000440592
• MLSMR
• 4beta,27-dihydroxy-1-oxo-5beta,6beta-epoxywitha-2,24-dienolide
• MLS000876826
• UNII-L6DO3QW4K5
• AKOS040758787
• NSC273757
• (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
• Q6606395
• NCGC00180796-02_C28H38O6_(4beta,5beta,6beta,22R)-4,27-Dihydroxy-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione
• NSC-101088
• (4S,4aR,5aR,6aS,6bS,9R,9aS,11aS,11bR)-4-hydroxy-9-((S)-1-((R)-5-(hydroxymethyl)-4-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl)-9a,11b-dimethyl-5a,6,6a,6b,7,8,9,9a,10,11,11a,11b-dodecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-1(4H)-one
• Withaferin A, >=95% (HPLC)
• MFCD10687098
• s8587
• 5.beta.-Ergosta-2, 5,6.beta.-epoxy-4.beta.,22,27-trihydroxy-1-oxo-, .delta.-lactone, (20S,22R)-
• HY-N2065
• BRN 1335150
• (4beta,5beta,6beta,22R)-5,6-Epoxy-4,22,27-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid, delta-lactone
• (4.BETA.,5.BETA.,6.BETA.,22R)-4,27-DIHYDROXY-5,6:22,26-DIEPOXYERGOSTA-2,24-DIENE-1,26-DIONE
• (4beta,5beta,6beta,22R)-4,27-dihydroxy-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione
• WLN: T3 F5 E666 1A R AXO OV PU CH&TTTTJ J1 N1 RQ IY1&- FT6OV CUTJ C1Q D1
• Ergosta-2, 5,6-epoxy-4,22,27-trihydroxy-1-oxo-, .delta.-lactone, (4.beta.,5.beta.,6.beta.,22R)-
• Withaferin A, analytical standard
• 5119-48-2
• AS-77575
• SCHEMBL157208
• 5-beta-Ergosta-2,24-dien-26-oic acid, 5,6-beta-epoxy-4-beta,22,27-trihydroxy-1-oxo-, delta-lactone, (20S,22R)-
• BRD-K88378636-001-01-0
• Withaferin A 100 microg/mL in Acetonitrile
• WITHAFERIN A [MI]
• MLS006010687
• C08841
• A1-06845
• Ergosta-2,24-dien-26-oic acid, 5,6-epoxy-4,22,27-trihydroxy-1-oxo-, gamma-lactone, (4bta,5beta,6beta,22R)-
• NSC-273757
• CHEBI:69120
• SMR004701668
• CHEMBL517080
• NCGC00180796-02
• NCI60_000031
• A871350
• 5beta-Ergosta-2,24-dien-26-oic acid, 5,6beta-epoxy-4beta,22,27-trihydroxy-1-oxo-, delta-lactone, (20S,22R)-
• (6S,7R,9R)-6-Hydroxy-15-[(2R,3R)-3-hydroxy-4-(4-methyl-5-oxo-2H-furan-3-yl)butan-2-yl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
• CS-0018562
• 5-19-06-00604 (Beilstein Handbook Reference)
• BDBM50599323
• DTXSID10965459
• NCGC00180796-05
• GTPL13097

• MDL： MFCD10687098
• Inchi： 1S/C28H38O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h7-8,15-16,18-21,23-24,29,31H,5-6,9-13H2,1-4H3/t15-,16-,18+,19-,20-,21+,23-,24+,26+,27-,28+/m0/s1
• InChI Key： DBRXOUCRJQVYJQ-CKNDUULBSA-N
• SMILES： O1[C@]2([H])C([H])([H])[C@@]3([H])[C@]4([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])[C@@]5([H])C([H])([H])C(C([H])([H])[H])=C(C([H])([H])O[H])C(=O)O5)[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3([H])[C@]3(C(C([H])=C([H])[C@@]([H])([C@]132)O[H])=O)C([H])([H])[H]
• BRN： 1335150

Computed Properties

• Exact Mass: 470.26700
• Monoisotopic Mass: 470.26683893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 999
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 470.6
• XLogP3: 3.8
• Topological Polar Surface Area: 96.4

Experimental Properties

• Color/Form: Powder
• Density: 1.28
• Melting Point: 252-253 °C
• Boiling Point: 680.7±55.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 438.8 ° f < br / > Celsius: 226 ° C < br / >
• Refractive Index: 1.599
• PSA: 96.36000
• LogP: 3.35290
• Specific Rotation: D28 +125° (c = 1.30 in CHCl3)
• Vapor Pressure: 0.0±4.8 mmHg at 25°C

Withaferin A Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：KE7288500
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light

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